4-(Aminomethyl)-3-(methoxymethyl)heptan-3-ol

• Molecular Formula: C10H23NO2
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 4-(aminomethyl)-3-(methoxymethyl)heptan-3-ol
• InChI: InChI=1S/C10H23NO2/c1-4-6-9(7-11)10(12,5-2)8-13-3/h9,12H,4-8,11H2,1-3H3
• InChI Key: LCRRITKVLTWVAS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CN)C(CC)(COC)O

Description

4-(Aminomethyl)-3-(methoxymethyl)heptan-3-ol is a chemical compound with a complex structure that includes an aminomethyl group, a methoxymethyl group, and a heptanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)-3-(methoxymethyl)heptan-3-ol typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the heptanol backbone, followed by the introduction of the aminomethyl and methoxymethyl groups through nucleophilic substitution reactions. The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are designed to optimize the efficiency and cost-effectiveness of the synthesis while maintaining stringent quality control standards.

Chemical Reactions Analysis

Types of Reactions

4-(Aminomethyl)-3-(methoxymethyl)heptan-3-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohols or amines.

Substitution: Nucleophilic substitution reactions can replace the aminomethyl or methoxymethyl groups with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The reaction conditions often involve controlled temperatures and pressures to ensure the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction can produce secondary alcohols or primary amines.

Scientific Research Applications

4-(Aminomethyl)-3-(methoxymethyl)heptan-3-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its role in biochemical pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)-3-(methoxymethyl)heptan-3-ol involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds with biological molecules, while the methoxymethyl group may influence the compound’s solubility and reactivity. These interactions can modulate various biochemical processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 4-(Aminomethyl)-3-(methoxymethyl)hexan-3-ol
• 4-(Aminomethyl)-3-(ethoxymethyl)heptan-3-ol
• 4-(Aminomethyl)-3-(methoxymethyl)octan-3-ol

Uniqueness

4-(Aminomethyl)-3-(methoxymethyl)heptan-3-ol is unique due to its specific combination of functional groups and molecular structure